1-(6-(1H-indol-1-yl)pyrimidin-4-yl)-N-(2-chlorobenzyl)piperidine-4-carboxamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-1-(6-indol-1-ylpyrimidin-4-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C25H24ClN5O/c26-21-7-3-1-6-20(21)16-27-25(32)19-9-12-30(13-10-19)23-15-24(29-17-28-23)31-14-11-18-5-2-4-8-22(18)31/h1-8,11,14-15,17,19H,9-10,12-13,16H2,(H,27,32)
• InChI Key: AJUAJZGUIINTKA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCC2=CC=CC=C2Cl)C3=NC=NC(=C3)N4C=CC5=CC=CC=C54
• Molecular Formula: C25H24ClN5O
• Molecular Weight: 445.9 g/mol
• CAS No.: 1797696-29-7

Description

1-(6-(1H-indol-1-yl)pyrimidin-4-yl)-N-(2-chlorobenzyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C25H24ClN5O and its molecular weight is 445.95. The purity is usually 95%.
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Scientific Research Applications

Efficient Synthesis Techniques

Research has focused on synthesizing novel pyrimidine derivatives, including methods that could potentially encompass compounds similar to the one of interest. For example, Vijayakumar et al. (2014) detailed an efficient synthesis approach for creating novel diarylpyridopyrimidines, which could offer insights into the synthesis process of related compounds (V. Vijayakumar, P. Karthikeyan, S. Sarveswari, 2014).

Antimicrobial and Anti-inflammatory Activities

Abu-Hashem et al. (2020) synthesized novel heterocyclic compounds derived from visnaginone and khellinone, demonstrating significant COX-1/COX-2 inhibition and showcasing analgesic and anti-inflammatory activities. These findings suggest the potential of related compounds in medical research (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).

Anticancer and Anti-5-lipoxygenase Agents

Rahmouni et al. (2016) explored the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents, indicating the versatility of pyrimidine derivatives in therapeutic research (A. Rahmouni, Sawssen Souiei, Mohamed Amine Belkacem, Anis Romdhane, J. Bouajila, H. Ben Jannet, 2016).

Anti-Angiogenic and DNA Cleavage Studies

Kambappa et al. (2017) synthesized N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives and evaluated their anti-angiogenic and DNA cleavage activities, providing insights into the anticancer potential of such compounds (Vinaya Kambappa, G. K. Chandrashekara, N. D. Rekha, Prasanna D. Shivaramu, Komaraiah Palle, 2017).

Modification and Analgesic Activity

Nie et al. (2020) studied the chemical modification and analgesic activity of N-(4-tert-butylphenyl)-4-(3-chloropyridin-2-yl) piperazine-1-carboxamide, highlighting the potential for structural modification to enhance pharmacological profiles (Cunbin Nie, Qifei Li, Y. Qiao, Jing Hu, Mengkang Gao, Yusui Wang, Zhenrui Qiao, Qiang Wang, Lin Yan, Hai Qian, 2020).